3,6-Dihydropyridine-1(2H)-carbonyl chloride

• IUPAC Name: 3,6-dihydro-2H-pyridine-1-carbonyl chloride
• InChI: InChI=1S/C6H8ClNO/c7-6(9)8-4-2-1-3-5-8/h1-2H,3-5H2
• InChI Key: POTCJYKWRLJQKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1)C(=O)Cl
• Molecular Formula: C6H8ClNO
• DSSTOX Substance ID: DTXSID70517998
• Molecular Weight: 145.59 g/mol
• CAS RN: 40240-41-3

Description

3,6-Dihydropyridine-1(2H)-carbonyl chloride, also known as 1(2H)-Pyridinecarbonyl chloride, 3,6-dihydro- (9CI), is a chemical compound with the molecular formula C6H8ClNO. It is used in the field of organic synthesis.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents.

Scientific Research Applications

Synthesis of Heterocycles

One notable application is in the synthesis of heterocycles, such as pyridines and tetrahydroquinolines, through a one-pot, multi-component process. This method involves a sequence of coupling, isomerization, alkylation, and cyclocondensation, demonstrating the utility of dihydropyridines as intermediates in the efficient construction of complex molecules (Yehia, Polborn, & Müller, 2002).

Photochemistry of Dihydropyridines

In photochemistry, dihydropyridines exhibit interesting behaviors, such as fluorescence quenching and intramolecular electron transfer, especially in the presence of nitrophenyl derivatives. This property is leveraged in the study of photolabile drugs and the development of new photoinduced electron-transfer systems (Fasani, Fagnoni, Dondi, & Albini, 2006).

Crystal Packing and Polymorphism

Research on dihydropyrimidinium hydrochloride derivatives has provided insights into the energetics associated with crystal packing and polymorphism. Such studies are crucial for understanding the stability and solubility of pharmaceutical compounds (Panini, Venugopala, Odhav, & Chopra, 2014).

Electrochemical Behavior

The electrochemical properties of dihydropyridines in aprotic media have been explored, revealing their potential for oxidation and reduction processes. This research underlines the versatility of dihydropyridines in electrochemical applications (Trazza, Andruzzi, & Carelli, 1982).

Catalysis

Dihydropyridines are also instrumental in catalysis. For instance, they have been used in the synthesis of tetrahydropyridine under solvent-free conditions, showcasing their role as efficient and recyclable catalysts in organic synthesis (Abbasi, 2015).

Structure-Activity Relationships

The structural analysis of calcium channel antagonists based on dihydropyridine derivatives has contributed significantly to the understanding of structure-activity relationships, informing the design of new therapeutics (Fossheim et al., 1982).